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Compound Name: _
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Cat. No.: B563861

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 13C6-Salicylic Acid, an isotopically labeled form of salicylic acid. This document is
intended to serve as a valuable resource for professionals in research, scientific analysis, and
drug development who utilize stable isotope-labeled compounds in their work.

Introduction

13C6-Salicylic Acid is a stable isotope-labeled analog of salicylic acid, with all six carbon atoms
in the benzene ring substituted with the Carbon-13 isotope. This labeling makes it an invaluable
tool in a variety of research applications, including metabolic studies, pharmacokinetic
analyses, and as an internal standard for quantitative mass spectrometry assays.[1]
Understanding its physical properties is crucial for its proper handling, storage, and application
in experimental settings.

Core Physical and Chemical Properties

The physical properties of 13C6-Salicylic Acid are largely comparable to its unlabeled
counterpart, with the primary difference being its molecular weight due to the presence of the
heavier carbon isotopes.

Quantitative Data Summary
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The following tables summarize the key quantitative physical and chemical data for both 13C6-
Salicylic Acid and natural abundance salicylic acid for comparative purposes.

Table 1: Physical and Chemical Properties of 13C6-Salicylic Acid

Property Value Source(s)
Molecular Formula 13C6H603 [2][3]
Molecular Weight 144.08 g/mol [2]
Appearance Off-white to Pale Beige Solid [4]
_ _ 154-156 °C; 156-159 °C; 158-
Melting Point [4]
161 °C

Soluble in DMSO and

Solubility
Methanol
Purity =297.5% (HPLC)
Storage Temperature 2-8°C or -20°C [4]

Table 2: Physical and Chemical Properties of Salicylic Acid (for comparison)
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Property Value Source(s)
Molecular Formula C7HeOs3 [5]
Molecular Weight 138.12 g/mol [5]1[6]
Appearance White crystalline powder [7]

Melting Point 158-161 °C [7]

Boiling Point ~211 °C (decomposes) [71[8]
Density 1.443 g/cm3 at 20 °C [518]

pKa 2.97 [51[6]
Solubility in Water 248 g/L at 25 °C [9]

o ) Soluble in ethanol, ether,
Solubility in Organic Solvents [51[7]
acetone, and chloroform

Experimental Protocols

While specific experimental records for the characterization of each batch of 13C6-Salicylic
Acid are proprietary to the manufacturers, the determination of the physical properties listed
above follows well-established analytical chemistry protocols.

e Melting Point Determination: The melting point is typically determined using a digital melting
point apparatus. A small, powdered sample is packed into a capillary tube and heated at a
controlled rate. The temperature range over which the sample melts is recorded.

o Purity Analysis (HPLC): High-Performance Liquid Chromatography (HPLC) is a standard
method for assessing the purity of chemical compounds. A solution of the sample is injected
into a column packed with a stationary phase. The components of the sample are separated
based on their differential partitioning between the mobile and stationary phases. A detector
measures the concentration of each component as it elutes from the column, allowing for the
guantification of the main compound and any impurities.

o Solubility Assessment: A qualitative assessment of solubility is performed by adding a small
amount of the solute to a given solvent and observing its dissolution. For quantitative
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analysis, a saturated solution is prepared, and the concentration of the dissolved solute is
determined, often using UV-Vis spectroscopy or HPLC.

 Structural Confirmation (Mass Spectrometry and NMR): While not a physical property in the
classical sense, the structural integrity and isotopic enrichment of 13C6-Salicylic Acid are
confirmed using mass spectrometry, which will show a mass shift of +6 compared to the
unlabeled compound, and Nuclear Magnetic Resonance (NMR) spectroscopy, which
provides detailed information about the carbon and proton environments within the molecule.

Visualization of Analytical Workflow

The following diagram illustrates a typical workflow for the quality control and characterization
of an isotopically labeled analytical standard like 13C6-Salicylic Acid.
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Chemical Synthesis of
13C6-Salicylic Acid
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Figure 1: Analytical Workflow for 13C6-Salicylic Acid Characterization

Click to download full resolution via product page

Analytical Workflow for 13C6-Salicylic Acid Characterization
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This document provides a foundational understanding of the physical properties of 13C6-
Salicylic Acid. For lot-specific data, researchers should always refer to the Certificate of
Analysis provided by the manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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